Cas no 2137541-24-1 (5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine)

• Product Name: 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137541-24-1
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 6480104
• PubChem ID: 165485082
• Update Time: 2025-05-19

5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine
• EN300-1128698
• 2137541-24-1

• Inchi： 1S/C9H14N6/c1-3-6-15-8(9(10)12-13-15)7-4-5-11-14(7)2/h4-5H,3,6,10H2,1-2H3
• InChI Key： TVXHWOPBKPDTNO-UHFFFAOYSA-N
• SMILES： N1(C(=C(N)N=N1)C1=CC=NN1C)CCC

Computed Properties

• Exact Mass: 206.12799447g/mol
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.6Ų

Additional information on 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine

Introduction to 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine (CAS No. 2137541-24-1)

5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2137541-24-1, belongs to a class of heterocyclic derivatives that are widely studied for their pharmacological properties. The presence of multiple nitrogen-containing rings in its structure suggests a high degree of reactivity and versatility, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine consists of a triazole ring fused with a pyrazole moiety, both of which are flanked by alkyl and amine functional groups. This arrangement not only contributes to the compound's stability but also enhances its ability to interact with biological targets. The triazole ring is particularly noteworthy as it is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The pyrazole moiety, on the other hand, is frequently incorporated into drug molecules due to its ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have indicated that the amine group in 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine could serve as a key interaction site with various biological targets. This has prompted investigations into its potential as an intermediate in the synthesis of novel therapeutic agents. The methyl-substituted pyrazole ring further enhances the compound's pharmacological profile by influencing its solubility and metabolic stability.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone for developing new drugs. The structural features of 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-amine make it an attractive scaffold for medicinal chemists seeking to design molecules with improved pharmacokinetic properties. For instance, the propyl chain attached to the triazole ring can be modified to optimize lipophilicity and bioavailability. Such modifications are crucial for ensuring that a drug candidate reaches its target site in sufficient concentrations to exert its therapeutic effect.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research is exploring its efficacy in models of inflammation and cancer, where modulation of key signaling pathways is essential for therapeutic intervention. The triazole-pyrazole hybrid structure has shown promise in preclinical studies as a modulator of enzymes such as kinases and phosphodiesterases, which are often dysregulated in disease states. These findings underscore the importance of investing in high-quality synthetic methodologies to produce such compounds on an industrial scale.

The synthesis of 5-(1-methyl-1H-pyrazol-5-yl)-1-propyl-1H-1,2,3-triazol-4-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced techniques such as transition metal catalysis have been employed to streamline these processes. For example, palladium-catalyzed cross-coupling reactions have proven effective in constructing the triazole-triazole core structure efficiently. Such methodologies not only reduce reaction times but also minimize waste generation, aligning with green chemistry principles.

The pharmacological evaluation of this compound has revealed intriguing interactions with biological targets relevant to human health. In vitro studies have demonstrated that it can inhibit the activity of certain enzymes involved in inflammatory responses. This suggests that it may have therapeutic potential in conditions such as rheumatoid arthritis or inflammatory bowel disease. Additionally, preliminary data indicate that it may exhibit chemopreventive properties by modulating pathways associated with tumor growth and progression.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The integration of machine learning algorithms into virtual screening processes has revolutionized the identification of novel drug candidates like 5-( ́methyl-l H -pyrazol - 5 - yl) - l propyl - l H - 13 triaz ol - 4 - am ine (CAS No: 213754124). These computational tools can rapidly sift through vast chemical libraries to identify molecules with optimal binding profiles for specific targets. This high-throughput approach has accelerated the drug discovery pipeline significantly over recent years.

The development pipeline for this compound is still in its early stages; however; ongoing clinical trials are expected to provide more definitive insights into its therapeutic potential. Researchers are particularly interested in exploring its efficacy as an adjunct therapy alongside existing treatments for chronic diseases where long-term management is crucial. The combination therapy approach could enhance treatment outcomes while minimizing side effects associated with single-agent regimens.

In conclusion,5-(l methyl-l H -pyraz ol - 5 - yl) - l propyl-l H -13 triaz ol - 4 am ine (CAS No: 213754124) represents an exciting frontier in pharmaceutical research due to its unique structural features and promising biological activities . Further studies are warrantedto fully elucidateits mechanis ms action , optimize synthetic routes ,and evaluate clinical efficacy . With continued advancementsin both synthetic chemistryand computational biology ,this compound holds great promisefor improving human health outcomes . p >